5-Bromobenzo[d]isothiazole
Overview
Description
5-Bromobenzo[d]isothiazole is a heterocyclic compound . It has a molecular weight of 258.1 and its IUPAC name is 5-bromo-1,2-benzisothiazole-3-carboxylic acid .
Synthesis Analysis
The chemistry of isothiazoles, which includes this compound, is being intensively developed . There are various strategies for the synthesis of isothiazole-containing molecules . These strategies involve selective transformations of the isothiazole heterocycle . Chlorinated isothiazoles are also used in the synthesis of biologically active substances .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H4BrNO2S/c9-4-1-2-6-5 (3-4)7 (8 (11)12)10-13-6/h1-3H, (H,11,12) .Chemical Reactions Analysis
Isothiazoles, including this compound, undergo various chemical reactions. These reactions include ring-forming reactions such as intramolecular cyclization, (4+1)-heterocyclization, and (3+2)-heterocyclization . They also undergo ring functionalization reactions, which involve nucleophilic substitution, cross-coupling, and side-chain functionalization .Physical and Chemical Properties Analysis
This compound is a solid . It should be stored at a temperature between 2-8°C .Scientific Research Applications
5-Bromobenzo[d]isothiazole is involved in the formation of 5-alkoxy- and 5-hydroxyisothiazoles through nucleophilic attacks, as discussed by Stocks, Waite, and Wooldridge (1971) in their study on Isothiazoles (Stocks, Waite, & Wooldridge, 1971).
Duan, Perrins, and Rees (1997) explored the reaction of furans with trithiazyl trichloride, leading to a new synthesis of isothiazoles, including 5-benzoyl-3-phenylisothiazole (Duan, Perrins, & Rees, 1997).
Kazak et al. (2021) synthesized functionally substituted derivatives containing isoxazole and isothiazole heterocycles, highlighting the use of 5-arylisoxazole- and 4,5-dichloroisothiazolecarbonyl chlorides for acylation (Kazak et al., 2021).
Greig, Tozer, and Wright (2001) synthesized novel cyclic sulfonamides, including 2-(4-chlorobenzyl)-5-(1H-imidazol-4-yl)-2,3,3a,4,5,7a-hexahydrobenzo[d]isothiazole 1,1-dioxide, a histamine H3 receptor antagonist (Greig, Tozer, & Wright, 2001).
Saha et al. (2009) detailed the synthesis of substituted benzimidazoles, benzothiazoles, and benzoxazoles, where this compound could potentially play a role in intramolecular cyclization processes (Saha et al., 2009).
Fukada et al. (1988) discussed the synthesis of 5-(p-bromophenacylthio)- and 5-(carbamoylthio)isothiazoles, illustrating another application of bromoisothiazoles in chemical synthesis (Fukada et al., 1988).
In the synthesis of new benzothiazole acylhydrazones as anticancer agents, Osmaniye et al. (2018) highlighted the significance of BT derivatives in medicinal chemistry, where this compound can be a key component (Osmaniye et al., 2018).
Wang et al. (2023) investigated a CuBr2-catalyzed annulation for the synthesis of benzo[d]isoselenazole and benzo[d]isothiazole, demonstrating the application of this compound in creating diverse aromatic molecules (Wang et al., 2023).
Mechanism of Action
Target of Action
5-Bromobenzo[d]isothiazole is a derivative of the thiazole group of compounds . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .
Mode of Action
Thiazole derivatives are known to interact with their targets, leading to various biological effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Biochemical Pathways
Thiazole derivatives are known to impact a wide range of biochemical pathways due to their diverse biological activities .
Result of Action
Thiazole derivatives are known to have various biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Safety and Hazards
Future Directions
The field of isothiazole chemistry, including 5-Bromobenzo[d]isothiazole, is being actively developed . Future research directions include the development of new synthetic strategies, the study of the biological activity of isothiazole derivatives, and the use of isothiazole–metal complexes as catalysts for cross-coupling reactions .
Properties
IUPAC Name |
5-bromo-1,2-benzothiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNS/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZBLQXAYAYONED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C=NS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60591227 | |
Record name | 5-Bromo-1,2-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60591227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139037-01-7 | |
Record name | 5-Bromo-1,2-benzisothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139037-01-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-1,2-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60591227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.